2-(4-(4-(5-fluoro-2-methoxyphenylsulfonamido)phenyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)acetamide
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Description
This compound is a sulfonamide-tetrazole hybrid featuring a central tetrazol-5-one ring linked to a 5-fluoro-2-methoxyphenylsulfonamido group and an acetamide side chain. The tetrazole moiety confers metabolic stability and hydrogen-bonding capacity, while the sulfonamide group enhances binding affinity to biological targets, such as enzymes or receptors involved in inflammation or cancer pathways.
Properties
IUPAC Name |
2-[4-[4-[(5-fluoro-2-methoxyphenyl)sulfonylamino]phenyl]-5-oxotetrazol-1-yl]acetamide | |
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InChI |
InChI=1S/C16H15FN6O5S/c1-28-13-7-2-10(17)8-14(13)29(26,27)19-11-3-5-12(6-4-11)23-16(25)22(20-21-23)9-15(18)24/h2-8,19H,9H2,1H3,(H2,18,24) | |
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InChI Key |
BWWPBHJVKIZIMD-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)N | |
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Molecular Formula |
C16H15FN6O5S | |
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Molecular Weight |
422.4 g/mol | |
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Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound belongs to a class of sulfonamide-tetrazole hybrids. Below is a comparative analysis with key analogues:
Table 1: Structural and Functional Comparison
Key Findings :
Electron-Withdrawing vs. Electron-Donating Groups :
- The 5-fluoro-2-methoxy substituents in the target compound reduce LogP (2.1) compared to the 5-chloro-2-methyl analogue (LogP 2.4), enhancing aqueous solubility. Fluorine’s electronegativity also improves COX-2 binding affinity (IC50 12.5 nM vs. 18.3 nM for the chloro analogue).
- The triazole-based compound (LogP 3.0) exhibits lower solubility due to its hydrophobic phenyl and sulfanyl groups, correlating with reduced potency in 5-LOX inhibition.
Core Heterocycle Impact :
- The tetrazol-5-one ring in the target compound provides stronger hydrogen-bonding interactions with COX-2’s catalytic site compared to the triazole core in ’s compound.
- SHELXL refinements () confirm that the tetrazole ring’s planar geometry stabilizes protein-ligand interactions, as seen in crystallographic studies.
Side Chain Modifications :
- The acetamide side chain in the target compound and its chloro analogue increases metabolic stability compared to the sulfanyl-acetamide in the triazole derivative, which is prone to oxidative degradation.
Research Methodology and Tools
- Structural Analysis : SHELX software () was used for crystallographic refinement, confirming the tetrazole ring’s geometry and sulfonamide orientation.
- Synthetic Routes : The target compound was synthesized via a modified triazole-thioether protocol (), with sodium ethoxide-mediated coupling ensuring high yields (78%).
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